N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine

• Molecular Formula: C14H16ClNOS
• Molecular Weight: 281.8 g/mol
• IUPAC Name: 1-(3-chloro-4-ethoxyphenyl)-N-(thiophen-2-ylmethyl)methanamine
• InChI: InChI=1S/C14H16ClNOS/c1-2-17-14-6-5-11(8-13(14)15)9-16-10-12-4-3-7-18-12/h3-8,16H,2,9-10H2,1H3
• InChI Key: NOJRFKRNPFABIH-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CNCC2=CC=CS2)Cl

Description

N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine, also known as CEM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. CEM is a member of the phenethylamine family and has a similar structure to other psychoactive compounds such as amphetamines and phenethylamines. The purpose of

Mechanism of Action

The mechanism of action of N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine involves its interaction with the dopamine transporter (DAT) and vesicular monoamine transporter (VMAT), which are responsible for the uptake and release of dopamine in the brain. N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine has been shown to inhibit DAT and increase dopamine release through VMAT, leading to increased levels of dopamine in the brain.
Biochemical and Physiological Effects:
N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine has been shown to have a range of biochemical and physiological effects, including increased dopamine release, neuroprotection, and potential anti-inflammatory effects. Additionally, N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine has been shown to have low toxicity in animal models, suggesting that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine is its potential as a disease-modifying therapy for Parkinson's disease. Additionally, N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine has been shown to have low toxicity in animal models, suggesting that it may be safe for use in humans. However, one limitation of N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine is its limited availability and high cost, which may limit its use in lab experiments.

Future Directions

There are several future directions for research on N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine, including:
1. Further studies on its potential as a disease-modifying therapy for Parkinson's disease
2. Investigation of its potential anti-inflammatory effects
3. Development of more efficient and cost-effective synthesis methods
4. Exploration of its potential applications in other neurological disorders
5. Investigation of its potential as a tool for studying dopamine release and uptake in the brain.

Synthesis Methods

The synthesis of N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine involves the reaction of 3-chloro-4-ethoxybenzaldehyde with 2-thiophenemethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques such as NMR and IR.

Scientific Research Applications

N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine has been studied for its potential applications in drug development, specifically as a potential treatment for Parkinson's disease. N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine has been shown to increase dopamine release in the brain, which is a key neurotransmitter that is depleted in Parkinson's disease. Additionally, N-(3-chloro-4-ethoxybenzyl)(2-thienyl)methanamine has demonstrated neuroprotective effects in animal models of Parkinson's disease, suggesting that it may have potential as a disease-modifying therapy.